Cas no 2338-03-6 ((S)-2-Amino-4-oxobutanoic acid)
2338-03-6 structure
Product Name:(S)-2-Amino-4-oxobutanoic acid
(S)-2-Amino-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Amino-4-oxobutanoic acid
- L-Aspartate-4-semialdehyde
- ASPARTIC .BETA.-SEMIALDEHYDE
- (s)-2-amino-4-oxobutyric acid
- aspartate semi-aldehyde
- L-aspartate-semialdehyde
- Aspartic beta-semialdehyde
- NM79MG686B
- L-Aspartate 4-semialdehyde
- UNII-NM79MG686B
- L-aspartate b-semialdehyde
- C00441
- 2-Amino-4-oxobutanoic acid, (2S)-
- AKOS006339225
- SCHEMBL4291341
- L-Aspartic acid beta-semialdehyde
- 2-Amino-4-oxo-, (S)-butanoic acid
- CHEBI:18051
- Q61014522
- L-aspartic acid 4-semialdehyde
- 3-Formylalanine
- Aspartate beta-semialdehyde
- 2338-03-6
- CHEMBL404100
- DTXSID201336656
- Aspartate semialdehyde
- L-Aspartic-4-semialdehyde
- L-ASPARTIC ACID .BETA.-SEMIALDEHYDE
- (2S)-2-amino-4-oxobutanoic acid
- EN300-7590431
- (S)-2-Amino-4-oxobutanoicacid
- L-Aspartic 4-semialdehyde
-
- MDL: MFCD19203867
- Inchi: 1S/C4H7NO3/c5-3(1-2-6)4(7)8/h2-3H,1,5H2,(H,7,8)/t3-/m0/s1
- InChI Key: HOSWPDPVFBCLSY-VKHMYHEASA-N
- SMILES: OC([C@H](CC=O)N)=O
Computed Properties
- Exact Mass: 117.04261
- Monoisotopic Mass: 117.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.9
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- PSA: 80.39
(S)-2-Amino-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7590431-0.05g |
(2S)-2-amino-4-oxobutanoic acid |
2338-03-6 | 95.0% | 0.05g |
$1991.0 | 2025-03-22 | |
| Enamine | EN300-7590431-0.1g |
(2S)-2-amino-4-oxobutanoic acid |
2338-03-6 | 95.0% | 0.1g |
$2086.0 | 2025-03-22 | |
| Enamine | EN300-7590431-0.25g |
(2S)-2-amino-4-oxobutanoic acid |
2338-03-6 | 95.0% | 0.25g |
$2180.0 | 2025-03-22 | |
| Enamine | EN300-7590431-0.5g |
(2S)-2-amino-4-oxobutanoic acid |
2338-03-6 | 95.0% | 0.5g |
$2275.0 | 2025-03-22 | |
| Enamine | EN300-7590431-1.0g |
(2S)-2-amino-4-oxobutanoic acid |
2338-03-6 | 95.0% | 1.0g |
$2371.0 | 2025-03-22 | |
| Enamine | EN300-7590431-2.5g |
(2S)-2-amino-4-oxobutanoic acid |
2338-03-6 | 95.0% | 2.5g |
$4648.0 | 2025-03-22 | |
| Enamine | EN300-7590431-5.0g |
(2S)-2-amino-4-oxobutanoic acid |
2338-03-6 | 95.0% | 5.0g |
$6876.0 | 2025-03-22 | |
| Enamine | EN300-7590431-10.0g |
(2S)-2-amino-4-oxobutanoic acid |
2338-03-6 | 95.0% | 10.0g |
$10196.0 | 2025-03-22 |
(S)-2-Amino-4-oxobutanoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2338-03-6 ((S)-2-Amino-4-oxobutanoic acid) Related Products
- 2835-81-6(H-DL-Abu-OH)
- 617-45-8(2-aminobutanedioic acid)
- 1115-63-5(L-Aspartic Acid Potassium Salt)
- 1492-24-6(L-Aminobutyric Acid)
- 1783-96-6(D-Aspartic acid)
- 672-15-1(L-Homoserine)
- 1927-25-9(2-amino-4-hydroxybutanoic acid)
- 2623-91-8((R)-2-Aminobutyric Acid)
- 3230-94-2(L-Ornithine L-aspartate)
- 56-84-8(L-Aspartic acid)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk